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A Note on the Topic "Awl 60": Initial searches for "Awl 60" in the context of organoid and 3D
cell culture models did not yield specific results for a molecule, protein, or protocol with this
designation. It is possible that "Awl 60" may be a typographical error, an internal nomenclature,
or a very recently described factor not yet prevalent in public literature. Therefore, this
document provides a comprehensive overview of established principles, protocols, and key
signaling pathways commonly employed and studied in organoid and 3D cell culture research,
which will be relevant to researchers, scientists, and drug development professionals.

Introduction to Organoid and 3D Cell Culture

Organoids are three-dimensional (3D) structures grown from stem cells that self-organize to
mimic the architecture and function of native organs.[1][2] These models are revolutionizing
biomedical research and drug discovery by providing more physiologically relevant systems
compared to traditional two-dimensional (2D) cell cultures.[3][4] Patient-derived organoids
(PDOs), in particular, retain the genetic and phenotypic characteristics of the original tissue,
making them powerful tools for personalized medicine, especially in cancer research.
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Organoids can be established from either pluripotent stem cells (PSCs), including embryonic
stem cells (ESCs) and induced pluripotent stem cells (iPSCs), or from adult stem cells (ASCs)
residing in various tissues. The culture of organoids typically involves embedding the stem cells
in an extracellular matrix (ECM) substitute, such as Matrigel, and providing a specialized
medium containing a cocktail of growth factors and small molecules that mimic the in vivo
niche.

Key Applications in Research and Drug
Development

o Disease Modeling: Organoids can recapitulate the pathophysiology of various diseases,
including genetic disorders, infectious diseases, and cancer.

e Drug Discovery and Screening: The scalability of organoid cultures allows for high-
throughput screening of drug compounds to assess efficacy and toxicity.

o Personalized Medicine: PDOs can be used to predict a patient's response to different
therapies, guiding clinical decision-making.

o Developmental Biology: Organoids provide a window into the processes of tissue formation
and organogenesis.

Experimental Protocols
Protocol 1: Establishment of Human Intestinal
Organoids from Biopsy Samples

This protocol describes the generation of intestinal organoids from human biopsy tissue, a
common application of ASC-derived organoid technology.

Materials:
e Human intestinal biopsy tissue
o Chelation Buffer (e.g., 2 mM EDTA in PBS)

e Basement Membrane Matrix (e.g., Matrigel)
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Intestinal Organoid Growth Medium (with supplements like EGF, Noggin, R-spondin)

24-well tissue culture plates

Centrifuge, incubator, microscope

Procedure:

Wash the biopsy tissue with cold PBS to remove any contaminants.

Cut the tissue into small pieces (around 1-5 mm).

Incubate the tissue fragments in Chelation Buffer for 30-60 minutes on ice with gentle
shaking to release the intestinal crypts.

Collect the supernatant containing the crypts and centrifuge at 300 x g for 5 minutes.

Resuspend the crypt pellet in a small volume of Basement Membrane Matrix.

Plate 50 pL domes of the crypt-matrix suspension into a pre-warmed 24-well plate.

Invert the plate and incubate at 37°C for 10-15 minutes to allow the matrix to polymerize.

Carefully add 500 pL of pre-warmed Intestinal Organoid Growth Medium to each well.

Culture the organoids at 37°C and 5% CO2, changing the medium every 2-3 days.

Organoids can be passaged every 7-10 days by disrupting the matrix and breaking the
organoids into smaller fragments.

Protocol 2: Generation of Cerebral Organoids from
Human Pluripotent Stem Cells

This protocol outlines the generation of cerebral organoids from hPSCs, a model often used to

study neurodevelopment and neurological disorders.

Materials:
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e Human pluripotent stem cells (hPSCs)

e Gentle Cell Dissociation Reagent

o EB Seeding Medium

e 96-well round-bottom ultra-low attachment plates

¢ Induction Medium

e Expansion Medium

e Matrigel

o Orbital shaker

Procedure:

Dissociate hPSCs into single cells using a gentle dissociation reagent.

e Resuspend cells in EB Seeding Medium and seed 9,000 cells per well into a 96-well round-
bottom ultra-low attachment plate to form embryoid bodies (EBS).

o After 2-4 days, transfer the EBs to Induction Medium in a new low-attachment plate to
promote neuroectoderm formation.

e On day 7, embed the neuroepithelial bodies in a droplet of Matrigel and transfer to
Expansion Medium to support the growth of neuroepithelial buds.

o Transfer the developing organoids to an orbital shaker to enhance nutrient absorption and
promote growth. The organoids will expand and show distinct brain regions over time.

Quantitative Data Summary
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Parameter Cerebral Organoids Intestinal Organoids
) Varies (dependent on crypt
Starting Cell Number 9,000 cells/well (96-well plate) ) ) )
isolation yield)
Time to Formation Neuroepithelial buds by day 17  Budding structures in 1-3 days
] i Growth plateaus around day ]
Maturation Time 60 Mature structures in 7-10 days
Passaging Frequency Varies with protocol Every 7-10 days

Key Signaling Pathways in Organoid Development
and Homeostasis

Several conserved signaling pathways are crucial for the self-organization and maintenance of
organoids. Their manipulation is often essential for directing differentiation and modeling
disease.

Wnt Signaling Pathway

The Wnt pathway is fundamental for maintaining stemness and promoting proliferation in many
types of organoids, particularly intestinal organoids. In the "off" state, B-catenin is
phosphorylated by a destruction complex and targeted for degradation. In the "on" state, Wnt
ligands bind to their receptors, leading to the inhibition of the destruction complex, allowing 3-
catenin to accumulate and translocate to the nucleus to activate target gene expression.

Notch Signaling Pathway

Notch signaling plays a critical role in cell fate decisions, particularly in the intestinal epithelium
where it promotes the differentiation of progenitor cells into absorptive enterocytes while
inhibiting secretory cell fates. The pathway is activated by direct cell-cell contact, where a
ligand on one cell binds to a receptor on an adjacent cell, leading to proteolytic cleavage of the
receptor and the release of the Notch intracellular domain (NICD), which travels to the nucleus
to regulate gene expression.

TGF-p Signaling Pathway
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The TGF-f signaling pathway is involved in regulating a wide range of cellular processes,
including proliferation, differentiation, and apoptosis. In some contexts, like the aging colon,
increased TGF-f signaling can lead to cell cycle arrest and reduced organoid formation. The
pathway is initiated by the binding of TGF-[3 ligands to their receptors, leading to the
phosphorylation and activation of Smad proteins, which then translocate to the nucleus to
regulate target gene expression.

Visualizations
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Caption: General experimental workflow for establishing organoid cultures.
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Caption: Simplified diagram of the Wnt signaling pathway.
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Caption: Overview of the Notch signaling pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.embopress.org/doi/full/10.1038/s44318-025-00376-6
https://www.selectscience.net/organoid-development-and-analysis
https://www.moleculardevices.com/newsroom/in-the-news/organoids-advancing-drug-discovery-and-cancer-research
https://pubmed.ncbi.nlm.nih.gov/31612821/
https://pubmed.ncbi.nlm.nih.gov/31612821/
https://www.benchchem.com/product/b1665861/docs#application-notes-and-protocols-for-organoid-and-3d-cell-culture-models
https://www.benchchem.com/product/b1665861/docs#application-notes-and-protocols-for-organoid-and-3d-cell-culture-models
https://www.benchchem.com/product/b1665861/docs#application-notes-and-protocols-for-organoid-and-3d-cell-culture-models
https://www.benchchem.com/product/b1665861/docs#application-notes-and-protocols-for-organoid-and-3d-cell-culture-models
https://www.benchchem.com/product/b1665861?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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